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Compound of Interest

Compound Name: 3-Phenoxy-1-propanol

Cat. No.: B1346799

An In-Depth Technical Guide to the Physicochemical Properties of 3-Phenoxy-1-propanol

This technical guide provides a comprehensive overview of the boiling and melting point data
for 3-Phenoxy-1-propanol, tailored for researchers, scientists, and professionals in drug
development. This document outlines key physical properties and details the experimental
protocols for their determination.

Physicochemical Data of 3-Phenoxy-1-propanol

3-Phenoxy-1-propanol is a clear, colorless liquid at room temperature[1]. Its physical
properties are crucial for a variety of research and development applications, including
synthesis and formulation.

Data Summary

The following table summarizes the available quantitative data for the boiling and melting
points of 3-Phenoxy-1-propanol.

Property Value Conditions

Not specified, likely at reduced

Boiling Point 83-85 °C

pressure.
153 °C At 23 mmHg
Melting Point Not available
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Note: The significant difference in boiling point values indicates that the lower range was likely
determined under vacuum, a common practice for high-boiling-point liquids to prevent
decomposition.

Experimental Protocols for Physical Property
Determination

Accurate determination of boiling and melting points is fundamental for the characterization and
purity assessment of chemical compounds. The following sections describe standard laboratory
methodologies.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Common methods for its determination include distillation and the Thiele tube
method.

2.1.1. Distillation Method Distillation is a widely used technique for purifying liquids and
determining their boiling points[2].

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a collection flask.

e Procedure: The liquid sample is placed in the round-bottom flask. The apparatus is heated,
and the temperature is monitored. The boiling point is the stable temperature recorded on
the thermometer as the vapor of the substance passes into the condenser and the first drops
of distillate are collected[2]. This temperature should remain constant throughout the
distillation of a pure substance[2].

2.1.2. Thiele Tube Method This micro-method is suitable for small sample volumes][3].

Sample Preparation: A small amount of the liquid is placed in a small test tube (e.g., a
Durham tube), and a capillary tube, sealed at one end, is placed open-end-down into the
liquid[3][4].

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling-point oil (like mineral oil or silicone oil)[3].
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e Procedure: The Thiele tube is heated gently. As the temperature rises, air trapped in the
capillary tube expands and escapes. When the boiling point is reached, a continuous stream
of bubbles will emerge from the capillary tube[3]. The heat is then removed. The boiling point
is the temperature at which the liquid is drawn back into the capillary tube as the apparatus
cools[3].

Melting Point Determination

While 3-Phenoxy-1-propanol is a liquid at ambient temperatures, the determination of a
melting point is a critical analysis for solid compounds. The melting point is the temperature at
which a substance transitions from a solid to a liquid state. A narrow melting point range
(typically 0.5-1.0°C) is an indicator of high purity for a crystalline solid[5][6].

2.2.1. Capillary Method This is the most common method for determining the melting point of a
solid.

o Sample Preparation: A small amount of the dry, powdered solid is packed into a thin-walled
capillary tube sealed at one end[5][7].

o Apparatus: The capillary tube is placed in a heating apparatus, such as a Mel-Temp device
or a Thiele tube, attached to a thermometer[5].

e Procedure: The sample is heated slowly, at a rate of about 1-2°C per minute, as the
temperature approaches the expected melting point[5]. The melting point range is recorded
from the temperature at which the first drop of liquid appears to the temperature at which the
entire sample becomes a clear liquid[5][6].

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a chemical substance.
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Caption: Workflow for Physical Property Determination of a Chemical Substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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